Cas no 1454-92-8 (3-Ethoxypentanedial)

• Product Name: 3-Ethoxypentanedial
• CAS No: 1454-92-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 2777940
• PubChem ID: 12484446
• Update Time: 2025-04-21

3-Ethoxypentanedial Chemical and Physical Properties

Names and Identifiers

• DTXSID80499973
• 3-ethoxyglutaraldehyde
• 3-Ethoxypentanedial
• 1454-92-8
• DTXCID00450783

• Inchi： 1S/C7H12O3/c1-2-10-7(3-5-8)4-6-9/h5-7H,2-4H2,1H3
• InChI Key： RMDVUYYLNKBTNC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC=O)CC=O

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 43.4Ų